BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Spectroscopic Guide to
Methyl 3-isocyanatobenzoate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Methyl 3-isocyanatobenzoate

Cat. No.: B1585652

Abstract

This technical guide provides a detailed spectroscopic analysis of Methyl 3-
isocyanatobenzoate (CAS No: 41221-47-0; Molecular Formula: CoH7NO3s; Molecular Weight:
177.16 g/mol ).[1] As a key intermediate in organic synthesis, particularly in the development of
pharmaceuticals and agrochemicals, a thorough understanding of its structural and electronic
properties is paramount for researchers and drug development professionals. This document
outlines the fundamental principles and practical methodologies for the characterization of this
compound using Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR)
Spectroscopy (*H and 13C), and Mass Spectrometry (MS). We delve into the causal
relationships behind spectral features, providing field-proven insights into data interpretation
and experimental design.

Introduction: The Chemical Identity of Methyl 3-
iIsocyanatobenzoate

Methyl 3-isocyanatobenzoate is an aromatic compound containing both a methyl ester and a
highly reactive isocyanate functional group. The isocyanate group makes the molecule
susceptible to nucleophilic attack, a property harnessed in the synthesis of ureas, carbamates,
and other derivatives. This reactivity also presents challenges in handling and analysis,
necessitating careful experimental design to prevent degradation by atmospheric moisture.
Spectroscopic analysis is therefore not only a tool for structural confirmation but also a critical
component of quality control.
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This guide is structured to provide both foundational knowledge and actionable protocols. Each
section will detail the theoretical basis for the spectroscopic technique, a robust experimental
workflow, and a comprehensive interpretation of the resulting data, grounded in authoritative
sources.

Molecular Structure

The structural framework of Methyl 3-isocyanatobenzoate is fundamental to understanding its
spectroscopic signature. The molecule consists of a benzene ring substituted at the 1 and 3
positions with a methoxycarbonyl group (-COOCHs) and an isocyanato group (-N=C=0),
respectively.

Diagram: Molecular Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Spectroscopic Guide to Methyl 3-
isocyanatobenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585652#spectroscopic-data-nmr-ir-ms-of-methyl-3-
isocyanatobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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